Cas no 313238-80-1 (1H-Benzimidazole-2-methanamine,N-2-propen-1-yl-)

• Product Name: 1H-Benzimidazole-2-methanamine,N-2-propen-1-yl-
• CAS No: 313238-80-1
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 300941
• PubChem ID: 3440315
• Update Time: 2025-04-19

1H-Benzimidazole-2-methanamine,N-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine,N-2-propen-1-yl-
• 1H-Benzimidazole-2-methanamine,N-2-propenyl- (9CI)
• AKOS002240337
• 313238-80-1
• N-((1H-Benzo[d]imidazol-2-yl)methyl)prop-2-en-1-amine

• Inchi： 1S/C11H13N3/c1-2-7-12-8-11-13-9-5-3-4-6-10(9)14-11/h2-6,12H,1,7-8H2,(H,13,14)
• InChI Key： QAYAKUMMRWQVJN-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1CNCC=C

Computed Properties

• Exact Mass: 187.11109
• Monoisotopic Mass: 187.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 40.71
• LogP: 2.22940